![molecular formula C13H10BrNO3 B3056151 1-Bromo-4-[(4-nitrobenzyl)oxy]benzene CAS No. 6943-02-8](/img/structure/B3056151.png)
1-Bromo-4-[(4-nitrobenzyl)oxy]benzene
Overview
Description
1-Bromo-4-[(4-nitrobenzyl)oxy]benzene is a chemical compound with the molecular formula C13H10BrNO3 and a molecular weight of 308.13 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of 1-Bromo-4-[(4-nitrobenzyl)oxy]benzene can be represented by the SMILES string [O-]N+=CC=C1COC(C=C2)=CC=C2Br)=O . The InChI representation is 1S/C13H10BrNO3/c14-11-3-7-13(8-4-11)18-9-10-1-5-12(6-2-10)15(16)17/h1-8H,9H2 .Physical And Chemical Properties Analysis
1-Bromo-4-[(4-nitrobenzyl)oxy]benzene is a solid substance . It has a molecular weight of 308.13 . The compound’s empirical formula is C13H10BrNO3 .Scientific Research Applications
Benzylating Agent in Organic Synthesis
Compounds such as p-nitrobenzyl bromide, which share structural similarities with 1-Bromo-4-[(4-nitrobenzyl)oxy]benzene, are used as benzylating agents for various functional groups and carbon nucleophiles in organic synthesis. They serve as intermediates in the preparation of other chemical compounds, demonstrating their utility in constructing complex molecular architectures (Wardrop & Landrie, 2003).
Analytical Chemistry Applications
Derivatives of 1-Bromo-4-[(4-nitrobenzyl)oxy]benzene, like 1-(4-nitrobenzyl)-4-(4-diethylaminophenylazo)pyridinium bromide, have been used in the spectrophotometric determination of anionic surfactants in river waters. These compounds form stable ion associates with anionic surfactants, which can be extracted and quantified, highlighting their role in environmental monitoring and analytical chemistry (Higuchi et al., 1980).
Material Science and Fluorescence Studies
In material science, compounds structurally related to 1-Bromo-4-[(4-nitrobenzyl)oxy]benzene, such as 1-Bromo-4-(2,2-diphenylvinyl)benzene, have been synthesized and their fluorescence properties studied. These studies are crucial for understanding the photoluminescence properties of new materials, which could have applications in optoelectronics and fluorescence-based sensors (Liang Zuo-qi, 2015).
Electrochemical Research
In electrochemistry, research on the one-electron cleavage of benzylic bromides, including compounds like 4-nitrobenzyl bromide, at palladium and palladized cathodes has been conducted. This research helps in understanding the generation and immobilization of benzyl radicals, which is significant for developing new electrochemical synthesis methods and surface functionalization techniques (Jouikov & Simonet, 2010).
Safety and Hazards
properties
IUPAC Name |
1-[(4-bromophenoxy)methyl]-4-nitrobenzene | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrNO3/c14-11-3-7-13(8-4-11)18-9-10-1-5-12(6-2-10)15(16)17/h1-8H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNUWJQWWGBYZDF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1COC2=CC=C(C=C2)Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60287577 | |
Record name | 1-bromo-4-[(4-nitrobenzyl)oxy]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60287577 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6943-02-8 | |
Record name | NSC51632 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51632 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-bromo-4-[(4-nitrobenzyl)oxy]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60287577 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.